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Compound of Interest

Compound Name: Nystatin

Cat. No.: B10754188 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the impact of pH on the antifungal activity of

Nystatin. Below you will find troubleshooting guides and frequently asked questions to address

common issues encountered during experimentation.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: At what pH is Nystatin most stable?

Nystatin exhibits optimal stability in a pH range of 5.0 to 7.0.[1][2][3] It is considered labile at

pH 2 and pH 9.[4][5] For instance, aqueous suspensions of Nystatin are stable for 10 minutes

when heated to 100°C at pH 7.[4][5] When preparing stock solutions or experimental media, it

is crucial to maintain the pH within this optimal range to prevent degradation and loss of

activity. Nystatin shows optimal stability in phosphate-citrate buffers at a pH of 5.7.[5][6]

Q2: How does pH affect the antifungal activity of Nystatin?

While Nystatin is most stable in a slightly acidic to neutral pH, its antifungal activity against

Candida albicans has been observed to be higher in a pH range of 6 to 8.[1][2][3] Conversely, a

study has shown that the minimum inhibitory concentration (MIC) of Nystatin against C.

albicans is significantly higher at pH 4.0 compared to pH 7.0, indicating reduced activity at a
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more acidic pH.[7][8] Some findings suggest that nystatin could be more effective in an acidic

environment, but this requires further research.[9]

Q3: My Nystatin solution has lost its antifungal activity. What could be the cause?

Loss of Nystatin activity can be attributed to several factors, with pH being a primary suspect.

Improper pH: As mentioned, Nystatin is unstable at acidic (pH < 5) and alkaline (pH > 8)

conditions.[4][5] Prepare your solutions in a buffered system within the optimal pH range of

5.0-7.0.

Exposure to Heat, Light, or Oxygen: Nystatin is sensitive to heat, light, and oxygen, all of

which can accelerate its decomposition.[4][5] Store Nystatin powder and solutions protected

from light and at recommended temperatures (typically refrigerated or frozen).

Improper Dissolution: Nystatin is poorly soluble in water.[10] Using an appropriate solvent

like DMSO or DMF for the initial stock solution before further dilution in aqueous media is

recommended.[4] Ensure the final concentration of the organic solvent is not toxic to your

fungal cells.

Q4: Can I autoclave my media containing Nystatin?

No, it is not recommended to autoclave or sterile filter suspensions of Nystatin.[4] The heat

from autoclaving will lead to its degradation. Prepare your media and sterilize it by filtration,

then aseptically add a stock solution of Nystatin to the desired final concentration.

Q5: I am observing inconsistent results in my antifungal susceptibility testing. Could pH be a

factor?

Absolutely. The pH of your testing medium can significantly influence the MIC values. As noted,

the activity of Nystatin against C. albicans is pH-dependent.[7][8] It is crucial to control and

report the pH of your experimental medium to ensure reproducibility and accurate interpretation

of results. When comparing results across different experiments or labs, ensure that the pH of

the media is consistent.
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The following table summarizes the impact of pH on Nystatin's stability and activity based on

available data.

Parameter pH Observation Reference

Stability 5.0 - 7.0
Optimal stability

range.
[1][2][3]

5.7

Optimal stability in

phosphate-citrate

buffers.

[5][6]

2.0 Labile (unstable). [4][5]

9.0 Labile (unstable). [4][5]

Antifungal Activity 6.0 - 8.0
More active against

Candida albicans.
[1][2][3]

4.0

Significantly higher

MIC (lower activity)

against C. albicans

compared to pH 7.0.

[7][8]

7.0

Lower MIC (higher

activity) against C.

albicans compared to

pH 4.0.

[7][8]

Experimental Protocols
Protocol 1: Preparation of Nystatin Stock Solution

This protocol describes the preparation of a Nystatin stock solution for use in antifungal

susceptibility testing.

Materials:

Nystatin powder
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Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Sterile, light-protecting microcentrifuge tubes

Vortex mixer

Procedure:

Weigh out the required amount of Nystatin powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO or DMF to achieve the desired stock concentration

(e.g., 10 mg/mL). Nystatin is soluble in DMSO at 5 mg/ml.[4]

Vortex the tube until the Nystatin is completely dissolved. The solution should be clear and

bright yellow.[4]

Aliquot the stock solution into smaller, sterile, light-protecting microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage.

Protocol 2: Broth Microdilution Antifungal Susceptibility Testing

This protocol is a generalized method for determining the Minimum Inhibitory Concentration

(MIC) of Nystatin against a fungal strain, adapted from the CLSI M27-A3 methodology.

Materials:

Nystatin stock solution

RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS to the

desired pH (e.g., pH 7.0)

Fungal inoculum, standardized to the appropriate cell density

Sterile 96-well microtiter plates

Spectrophotometer or plate reader
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Procedure:

Prepare a series of two-fold dilutions of the Nystatin stock solution in RPMI 1640 medium

directly in the 96-well plate. The final concentrations should typically range from 0.03 to 16

µg/mL.

Add the standardized fungal inoculum to each well containing the Nystatin dilutions. Include

a positive control well (inoculum without Nystatin) and a negative control well (medium

only).

Incubate the plate at 35°C for 24-48 hours.

Determine the MIC, which is the lowest concentration of Nystatin that causes a significant

inhibition of fungal growth compared to the positive control. This can be assessed visually or

by measuring the absorbance at a specific wavelength (e.g., 530 nm).
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Caption: Impact of pH on Nystatin Stability and Antifungal Activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10754188?utm_src=pdf-custom-synthesis
https://academic.oup.com/jpp/article-abstract/25/5/401/6200932
https://www.researchgate.net/publication/19020154_The_effect_of_pH_and_temperature_on_the_stability_and_bioactivity_of_nystatin_and_amphotericin_B
https://www.researchgate.net/publication/7043320_Stability_of_amphotericin_B_and_nystatin_in_antifungal_mouthrinses_containing_sodium_hydrogen_carbonate
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/345/124/n1638pis.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nystatin-A1
https://pubchem.ncbi.nlm.nih.gov/compound/nystatin
https://www.researchgate.net/publication/51241754_Impact_of_pH_on_the_antifungal_susceptibility_of_vaginal_Candida_albicans
https://www.researchgate.net/publication/266809363_pH_Influences_the_Susceptibility_of_Candida_albicans_Biofilms_to_Fluconazole
https://openreadings.eu/wp-content/latex/perm/c766f7827c145bb19eaf9a24535a575bad91afa80079eecbfc5634e954d08ad8/abstract.pdf
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2013/4/759.pdf
https://www.benchchem.com/product/b10754188#impact-of-ph-on-nystatin-antifungal-activity
https://www.benchchem.com/product/b10754188#impact-of-ph-on-nystatin-antifungal-activity
https://www.benchchem.com/product/b10754188#impact-of-ph-on-nystatin-antifungal-activity
https://www.benchchem.com/product/b10754188#impact-of-ph-on-nystatin-antifungal-activity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10754188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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